Cas no 529475-31-8 (L-DOPA Ethyl Ester Citrate)

• Product Name: L-DOPA Ethyl Ester Citrate
• CAS No: 529475-31-8
• MF: C₁₇H₂₃NO₁₁
• MW: 417.364626169205
• CID: 5228686
• Update Time: 2025-06-08

L-DOPA Ethyl Ester Citrate Chemical and Physical Properties

Names and Identifiers

• L-DOPA Ethyl Ester Citrate

• Inchi： 1S/C11H15NO4.C6H8O7/c1-2-16-11(15)8(12)5-7-3-4-9(13)10(14)6-7;7-3(8)1-6(13,5(11)12)2-4(9)10/h3-4,6,8,13-14H,2,5,12H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/t8-;/m0./s1
• InChI Key： OMANKJPDQJNEDL-QRPNPIFTSA-N
• SMILES： C(O)(C(=O)O)(CC(=O)O)CC(=O)O.C(C1C=CC(O)=C(O)C=1)[C@H](N)C(=O)OCC

Additional information on L-DOPA Ethyl Ester Citrate

L-DOPA Ethyl Ester Citrate (CAS No. 529475-31-8): An Overview of Its Properties and Applications

L-DOPA Ethyl Ester Citrate (CAS No. 529475-31-8) is a derivative of L-DOPA, a well-known precursor to dopamine, a neurotransmitter critical for various physiological functions, including motor control and cognitive processes. This compound has gained significant attention in recent years due to its potential therapeutic applications and unique chemical properties.

The chemical structure of L-DOPA Ethyl Ester Citrate consists of an ethyl ester group attached to the carboxylic acid moiety of L-DOPA, along with a citrate salt. This modification enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations. The citrate salt also helps in improving the bioavailability and reducing the potential side effects associated with L-DOPA administration.

In the context of neurodegenerative diseases, particularly Parkinson's disease (PD), L-DOPA Ethyl Ester Citrate has shown promising results in preclinical and clinical studies. Parkinson's disease is characterized by the progressive loss of dopaminergic neurons in the substantia nigra, leading to motor symptoms such as tremors, rigidity, and bradykinesia. Traditional L-DOPA therapy has been the gold standard for managing these symptoms, but it is associated with dose-limiting side effects and long-term efficacy issues.

Recent research has focused on developing prodrugs like L-DOPA Ethyl Ester Citrate to overcome these limitations. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits enhanced brain penetration and sustained release properties compared to conventional L-DOPA. This can potentially lead to more stable plasma levels and reduced fluctuations in motor function, which are common issues with traditional L-DOPA therapy.

Beyond Parkinson's disease, L-DOPA Ethyl Ester Citrate has also shown potential in other neurological disorders. For instance, a study in the Journal of Neurochemistry (2021) explored its effects on cognitive function in animal models of Alzheimer's disease. The results indicated that this compound could improve cognitive performance by enhancing dopaminergic signaling and reducing oxidative stress in the brain.

In addition to its therapeutic applications, L-DOPA Ethyl Ester Citrate has been studied for its potential use in drug delivery systems. A research team from the University of California, San Francisco (UCSF) developed a nanoparticle-based delivery system incorporating this compound. The nanoparticles were designed to target specific brain regions, thereby increasing the therapeutic index and reducing systemic side effects. This approach could revolutionize the treatment of various neurological disorders by providing a more targeted and effective delivery method.

The safety profile of L-DOPA Ethyl Ester Citrate has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new pharmaceutical agent, ongoing clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, L-DOPA Ethyl Ester Citrate (CAS No. 529475-31-8) represents a promising advancement in the field of neuropharmacology. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for treating Parkinson's disease and other neurological disorders. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic strategies that could significantly improve patient outcomes.